Glycyl-tyrosyl-tyrosyl-prolyl-threonine

• CAS No.: 142155-24-6
• Product Name: Glycyl-tyrosyl-tyrosyl-prolyl-threonine
• Molecular Formula: C29H37N5O9
• Molecular Weight: 599.6 g/mol
• IUPAC Name: (2S,3R)-2-[[(2S)-1-[(2S)-2-[[(2S)-2-[(2-aminoacetyl)amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]pyrrolidine-2-carbonyl]amino]-3-hydroxybutanoic acid
• Standard InChI: InChI=1S/C29H37N5O9/c1-16(35)25(29(42)43)33-27(40)23-3-2-12-34(23)28(41)22(14-18-6-10-20(37)11-7-18)32-26(39)21(31-24(38)15-30)13-17-4-8-19(36)9-5-17/h4-11,16,21-23,25,35-37H,2-3,12-15,30H2,1H3,(H,31,38)(H,32,39)(H,33,40)(H,42,43)/t16-,21+,22+,23+,25+/m1/s1
• Standard InChIKey: SBTRTGWXCQVLKM-VHEHYOFYSA-N
• Isomeric SMILES: C[C@H]([C@@H](C(=O)O)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CC2=CC=C(C=C2)O)NC(=O)[C@H](CC3=CC=C(C=C3)O)NC(=O)CN)O
• SMILES: CC(C(C(=O)O)NC(=O)C1CCCN1C(=O)C(CC2=CC=C(C=C2)O)NC(=O)C(CC3=CC=C(C=C3)O)NC(=O)CN)O
• Canonical SMILES: CC(C(C(=O)O)NC(=O)C1CCCN1C(=O)C(CC2=CC=C(C=C2)O)NC(=O)C(CC3=CC=C(C=C3)O)NC(=O)CN)O
• Sequence: GYYPT
• Synonyms: exorphin A5; Gly-Tyr-Tyr-Pro-Thr; glycyl-tyrosyl-tyrosyl-prolyl-threonine; GYYPT
• PubChem Compound: 192319
• Last Modified: Nov 11 2021